Cas no 1174493-84-5 (methyl({[(2S)-oxolan-2-yl]methyl})amine)

• Product Name: methyl({[(2S)-oxolan-2-yl]methyl})amine
• CAS No: 1174493-84-5
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 4575102
• PubChem ID: 41098315
• Update Time: 2025-05-20

methyl({[(2S)-oxolan-2-yl]methyl})amine Chemical and Physical Properties

Names and Identifiers

• methyl[(2S)-oxolan-2-ylmethyl]amine
• N-methyl-1-[(2S)-oxolan-2-yl]methanamine
• methyl({[(2S)-oxolan-2-yl]methyl})amine

• Inchi： 1S/C6H13NO/c1-7-5-6-3-2-4-8-6/h6-7H,2-5H2,1H3/t6-/m0/s1
• InChI Key： VJUDVVHGQMPPEI-LURJTMIESA-N
• SMILES： O1CCC[C@H]1CNC

Computed Properties

• Exact Mass: 115.1
• Monoisotopic Mass: 115.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 65.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 21.3

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 154.9±13.0 °C at 760 mmHg
• Flash Point: 51.8±9.3 °C
• Vapor Pressure: 3.1±0.3 mmHg at 25°C

methyl({[(2S)-oxolan-2-yl]methyl})amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on methyl({[(2S)-oxolan-2-yl]methyl})amine

Methyl({[(2S)-oxolan-2-yl]methyl})amine: A Comprehensive Overview

Methyl({[(2S)-oxolan-2-yl]methyl})amine, also known by its CAS number 1174493-84-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and related industries. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent advancements associated with this compound.

The chemical structure of methyl({[(2S)-oxolan-2-yl]methyl})amine consists of a methyl group attached to an amine functional group, with the amine moiety further connected to a (2S)-oxolane ring. The (2S) configuration indicates that the compound exhibits chirality, which is a critical factor in determining its pharmacokinetic properties and interactions with biological systems. The oxolane ring, also known as a tetrahydrofuran ring, contributes to the molecule's stability and solubility characteristics.

Recent studies have highlighted the potential of methyl({[(2S)-oxolan-2-yl]methyl})amine as a precursor for the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of peptide-based drugs and as an intermediate in the synthesis of complex organic molecules. The compound's ability to form stable bonds with other functional groups makes it a valuable building block in organic synthesis.

One of the most promising areas of research involving methyl({[(2S)-oxolan-2-yl]methyl})amine is its application in medicinal chemistry. Scientists have investigated its potential as a chiral auxiliary in asymmetric synthesis, which is a technique used to produce enantiomerically enriched compounds. The use of chiral auxiliaries has become increasingly popular due to their ability to simplify the synthesis of complex molecules with high enantiomeric excess.

In addition to its role in organic synthesis, methyl({[(2S)-oxolan-2-yl]methyl})amine has been studied for its potential pharmacological activities. Preclinical studies have suggested that the compound may exhibit anti-inflammatory and antioxidant properties, making it a candidate for further exploration in drug discovery programs. However, more extensive research is required to fully understand its therapeutic potential and safety profile.

The synthesis of methyl({[(2S)-oxolan-2-yl]methyl})amine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and stereochemical integrity. Common methods include nucleophilic substitution reactions and catalytic asymmetric hydrogenation. The choice of synthetic pathway depends on the availability of starting materials and the desired scale of production.

From an environmental perspective, methyl({[(2S)-oxolan-2-yl]methyl})amine has been evaluated for its biodegradability and ecological impact. Studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, which is a positive attribute for its use in industrial applications where environmental sustainability is a concern.

In conclusion, methyl({[(2S)-oxolan-2-yl]methyl})amine (CAS 1174493-84-5) is a versatile compound with significant potential in various fields of chemistry and pharmacology. Its unique structural features, coupled with recent advancements in synthetic methodologies and biological applications, position it as an important molecule for future research and development efforts.